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Compound of Interest

Compound Name: 5-(Thiophen-2-yl)nicotinaldehyde

Cat. No.: B1365225

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and a
proposed synthetic route for 5-(Thiophen-2-yl)nicotinaldehyde, a heterocyclic compound of
interest in medicinal chemistry and materials science. The document details predicted
spectroscopic characteristics and outlines a robust experimental protocol for its synthesis,
purification, and analysis.

Core Compound Information

5-(Thiophen-2-yl)nicotinaldehyde is a biheterocyclic molecule incorporating both pyridine and
thiophene rings. This structural motif is significant in the design of novel pharmaceutical agents
and functional organic materials. The aldehyde group offers a reactive handle for further
chemical modifications, making it a valuable building block in organic synthesis.[1]
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Property Value

IUPAC Name 5-(Thiophen-2-yl)nicotinaldehyde
CAS Number 342601-29-0

Molecular Formula C10H7NOS

Molecular Weight 189.24 g/mol [1]

Purity (Typical) >95%[1]

Proposed Synthesis: Suzuki-Miyaura Cross-
Coupling

A reliable method for the synthesis of 5-(Thiophen-2-yl)nicotinaldehyde is the Suzuki-
Miyaura cross-coupling reaction. This palladium-catalyzed reaction forms a carbon-carbon
bond between an aryl halide and an organoboron compound. In this proposed synthesis, 5-
bromonicotinaldehyde is coupled with thiophene-2-boronic acid.

Experimental Protocol

Materials:

5-Bromonicotinaldehyde

e Thiophene-2-boronic acid

o Palladium(ll) acetate (Pd(OAC)2)

e 1,1'-Bis(diphenylphosphino)ferrocene (dppf)

e Sodium carbonate (Na2CO3)

e Toluene

e Ethanol

o Water (degassed)
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Ethyl acetate

Brine

Anhydrous sodium sulfate (Na2S0a)

Silica gel for column chromatography

Procedure:

Reaction Setup: To a flame-dried round-bottom flask, add 5-bromonicotinaldehyde (1.0 eq.),
thiophene-2-boronic acid (1.2 eq.), sodium carbonate (2.0 eq.), and 1,1'-
bis(diphenylphosphino)ferrocene (dppf) (0.1 eq.).

Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon)
three times.

Solvent and Catalyst Addition: Add degassed toluene and water (4:1 v/v) to the flask,
followed by palladium(ll) acetate (0.05 eq.).

Reaction: Heat the reaction mixture to 90 °C and stir vigorously for 12-24 hours. Monitor the
reaction progress by thin-layer chromatography (TLC).

Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl
acetate and wash with water and then brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by flash column chromatography on silica gel using a
hexane/ethyl acetate gradient to yield 5-(Thiophen-2-yl)nicotinaldehyde as a solid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nicotinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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